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Compound of Interest

Compound Name: 1-Bromo-2,3,4-trimethoxybenzene

Cat. No.: B077699

Technical Guide: Physical Properties of 1-
Bromo-2,3,4-trimethoxybenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of 1-Bromo-
2,3,4-trimethoxybenzene, specifically its melting and boiling points. The document is intended

to serve as a reference for professionals in research and development who may be working
with this compound.

Core Physical Properties

1-Bromo-2,3,4-trimethoxybenzene is an aromatic organic compound. Its physical state and
behavior under varying temperatures are critical parameters for its handling, purification, and
use in synthetic chemistry.

Data Summary

The following table summarizes the available quantitative data for the physical properties of 1-
Bromo-2,3,4-trimethoxybenzene and its isomers for comparative purposes.
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) ) Data not available in
Melting Point ] 97-99 °C 75-83 °C[1]
cited sources

- ) 263.9 °C at 760 Data not available in 273 °C at 747
Boiling Point )
mmHg cited sources mmHg[2]
] Data not available in Data not available in
Flash Point 104.4 °C ] ]
cited sources cited sources

Experimental Protocols

The determination of melting and boiling points is a fundamental practice in organic chemistry
for the characterization and purity assessment of compounds. The following are detailed
methodologies for these key experiments.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions to a liquid state. A sharp
melting point range (typically 0.5-1.0°C) is indicative of a pure compound, while impurities tend
to depress and broaden the melting range.[3]

Capillary Method:

This is a common and effective method for determining the melting point of a crystalline solid.

[4]

o Sample Preparation: A small amount of the finely powdered, dry sample is packed into a
capillary tube, which is sealed at one end, to a height of about 2-3 mm.

o Apparatus Setup: The capillary tube is attached to a thermometer, with the sample aligned
with the thermometer bulb. This assembly is then placed in a heating bath (such as a Thiele
tube filled with mineral oil) or a melting point apparatus with a heated metal block.[3]

e Heating: The heating medium is heated slowly and steadily, typically at a rate of 1-2°C per
minute as the melting point is approached.
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o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has liquefied is
recorded as the end of the melting range.

Modern laboratories often utilize automated melting point apparatus which use digital sensors
and cameras to detect the melting process and provide a precise reading.[4]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Thiele Tube Method:
This method is suitable for determining the boiling point of small quantities of a liquid.[5]

o Sample Preparation: A small amount of the liquid (a few milliliters) is placed in a small test
tube. A capillary tube, sealed at one end, is inverted and placed within the test tube
containing the liquid.

o Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

o Heating: The Thiele tube is heated gently. As the temperature rises, air trapped in the
capillary tube will expand and exit as a slow stream of bubbles.

o Observation: The heating is continued until a continuous and rapid stream of bubbles
emerges from the capillary tube. The heat source is then removed. The liquid will begin to
cool, and the stream of bubbles will slow down. The boiling point is the temperature at which
the bubbling stops and the liquid just begins to enter the capillary tube.[5]

Distillation Method:

For larger quantities of a liquid, the boiling point can be determined during distillation. The
temperature of the vapor that is in equilibrium with the boiling liquid is measured. A stable
temperature reading on the thermometer placed at the vapor outlet of the distillation flask
during a steady distillation corresponds to the boiling point of the liquid.[5]
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Logical Relationship of Compound Properties

The following diagram illustrates the hierarchical relationship from the chemical compound to
its fundamental physical properties.

Logical Hierarchy of Physical Property Determination

1-Bromo-2,3,4-trimethoxybenzene

Physical Properties

Melting Point Boiling Point

Click to download full resolution via product page

Caption: Relationship between the chemical compound and its physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties of 1-Bromo-2,3,4-
trimethoxybenzene (melting point, boiling point)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b077699#physical-properties-of-1-bromo-
2-3-4-trimethoxybenzene-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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